3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-4-yl]propanamide

• IUPAC Name: 3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-4-yl]propanamide
• InChI: InChI=1S/C13H20N4O/c1-17(2)13-15-10-6-4-3-5-9(10)11(16-13)7-8-12(14)18/h3-8H2,1-2H3,(H2,14,18)
• InChI Key: CBNYRWDYFMBJQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(CCCC2)C(=N1)CCC(=O)N
• Molecular Formula: C13H20N4O
• Molecular Weight: 248.32 g/mol

Description

Synthesis Analysis

The synthesis of tetrahydroisoquinoline derivatives has been a focal point in drug discovery due to their wide range of pharmacological activities. Singh and Shah (2017) highlighted that tetrahydroisoquinolines, with THIQ as a privileged scaffold, have seen significant synthetic efforts for their anticancer and central nervous system (CNS) applications. The synthesis approaches often involve complex reactions aiming to introduce functional groups that modulate biological activity (Singh & Shah, 2017).

Molecular Structure Analysis

The molecular structure of tetrahydroquinoline derivatives plays a crucial role in determining their chemical and biological properties. Curtis (2012) discussed the configurational isomerism in cyclic tetraamines, which can be extended to understand the structural variations in tetrahydroquinoline analogs. These structural analyses are vital for the development of new compounds with desired pharmacological effects (Curtis, 2012).

Chemical Reactions and Properties

Chemical reactions involving tetrahydroquinolines are pivotal for introducing new functional groups that enhance their therapeutic potential. Mishra, Nair, and Baire (2022) reviewed the use of propargylic alcohols in constructing pyridines and quinolines, indicating the versatility of these compounds in chemical synthesis and the development of drugs with broad biological activities (Mishra, Nair, & Baire, 2022).